Cas no 94236-90-5 (Decanoic acid, 3-oxo-,1,1',1''-(1,2,3-propanetriyl) ester)

• Product Name: Decanoic acid, 3-oxo-,1,1',1''-(1,2,3-propanetriyl) ester
• CAS No: 94236-90-5
• MF: C₃₃H₅₆O₉
• MW: 596.792351722717
• CID: 808233
• Update Time: 2024-02-01

Decanoic acid, 3-oxo-,1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 3-oxo-,1,1',1''-(1,2,3-propanetriyl) ester
• 1,2,3-propanetriyl tris(3-oxodecanoate)
• 2,3-bis(3-oxodecanoyloxy)propyl 3-oxodecanoate
• Tris(3-oxodecanoic acid)1,2,3-propanetriyl ester
• Decanoic acid, 3-oxo-, 1,1',1''-(1,2,3-propanetriyl) ester

• Inchi： 1S/C33H56O9/c1-4-7-10-13-16-19-27(34)22-31(37)40-25-30(42-33(39)24-29(36)21-18-15-12-9-6-3)26-41-32(38)23-28(35)20-17-14-11-8-5-2/h30H,4-26H2,1-3H3
• InChI Key： JMGZJVGBEHSEEW-UHFFFAOYSA-N
• SMILES： C(OC(=O)CC(=O)CCCCCCC)C(OC(=O)CC(=O)CCCCCCC)COC(=O)CC(=O)CCCCCCC

Computed Properties

• Exact Mass: 596.392
• Monoisotopic Mass: 596.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 32
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 75
• XLogP3: 8.5

Experimental Properties

• Density: 1.037
• Boiling Point: 633.6°Cat760mmHg
• Flash Point: 256.6°C
• Refractive Index: 1.469
• pka: 9.79±0.46(Predicted)